1-(3-Chloro-2,5-dihydroxyphenyl)ethanone

• CAS No.: 528886-30-8
• Molecular Formula: C8H7ClO3
• Molecular Weight: 186.59 g/mol
• IUPAC Name: 1-(3-chloro-2,5-dihydroxyphenyl)ethanone
• InChI: InChI=1S/C8H7ClO3/c1-4(10)6-2-5(11)3-7(9)8(6)12/h2-3,11-12H,1H3
• InChI Key: GMWOXGWOGVCVBJ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=C(C(=CC(=C1)O)Cl)O

Description

1-(3-Chloro-2,5-dihydroxyphenyl)ethanone is a useful research compound. Its molecular formula is C8H7ClO3 and its molecular weight is 186.59 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

8.7 g of 3-acetyl-1-chloro-2-hydroxy-5-methoxybenzene were taken up in 150 ml of hydrobromic acid (48% strength in water). 1.69 g of red phosphorus were added, and the mixture was then stirred at 85° C. for 15 hours. After cooling, the reaction mixture was poured into about 1 liter of ice-cold water and extracted with ethyl acetate. The crude product obtained after drying and concentration of the ethyl acetate phase was purified by column chromatography. Yield: 2.9 g (36%)